Cas no 2728520-59-8 (2-(3-(Aminomethyl)-1-methylazetidin-3-yl)ethan-1-ol dihydrochloride)

• Product Name: 2-(3-(Aminomethyl)-1-methylazetidin-3-yl)ethan-1-ol dihydrochloride
• CAS No: 2728520-59-8
• MF: C₇H₁₈Cl₂N₂O
• MW: 217.136620044708
• CID: 6448897
• PubChem ID: 165592720
• Update Time: 2025-05-23

2-(3-(Aminomethyl)-1-methylazetidin-3-yl)ethan-1-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[3-(aminomethyl)-1-methylazetidin-3-yl]ethan-1-ol dihydrochloride
• Z5351513039
• 2-(3-(Aminomethyl)-1-methylazetidin-3-yl)ethan-1-ol dihydrochloride
• 2728520-59-8
• EN300-37100475

• Inchi： 1S/C7H16N2O.2ClH/c1-9-5-7(4-8,6-9)2-3-10;;/h10H,2-6,8H2,1H3;2*1H
• InChI Key： NUBAEBAVHIFBRP-UHFFFAOYSA-N
• SMILES： Cl.Cl.OCCC1(CN)CN(C)C1

Computed Properties

• Exact Mass: 216.0796186g/mol
• Monoisotopic Mass: 216.0796186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 110
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.5Ų

Additional information on 2-(3-(Aminomethyl)-1-methylazetidin-3-yl)ethan-1-ol dihydrochloride

2-(3-(Aminomethyl)-1-methylazetidin-3-yl)ethan-1-ol Dihydrochloride: A Comprehensive Overview

The compound with CAS No. 2728520-59-8, commonly referred to as 2-(3-(Aminomethyl)-1-methylazetidin-3-yl)ethan-1-ol dihydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of pharmacology and organic chemistry. This compound is notable for its unique structure, which combines an azetidine ring with an aminoalkyl group and a hydroxyl-containing ethanol moiety. The presence of the dihydrochloride counterion underscores its potential as a salt form, which is often utilized in pharmaceutical applications to enhance stability and bioavailability.

Recent studies have highlighted the azetidine ring as a key structural feature of this compound, contributing to its pharmacokinetic properties. Azetidines, being four-membered ring structures, are known for their rigidity and ability to form stable interactions with biological targets. The aminomethyl group attached to the azetidine ring further enhances its functional versatility, enabling interactions with various biomolecules such as enzymes and receptors. This makes the compound a promising candidate for drug development, particularly in the treatment of neurological disorders where modulators of neurotransmitter systems are required.

The synthesis of 2-(3-(Aminomethyl)-1-methylazetidin-3-yl)ethan-1-ol dihydrochloride involves a multi-step process that typically begins with the preparation of the azetidine core. Recent advancements in asymmetric synthesis have allowed for the efficient construction of this chiral center, ensuring high enantiomeric purity. The introduction of the aminoalkyl group is achieved through reductive amination or other coupling reactions, followed by careful optimization to ensure the formation of the desired dihydrochloride salt. These synthetic strategies not only improve yield but also minimize impurities, which is critical for pharmaceutical applications.

From a pharmacological perspective, this compound exhibits interesting activity profiles. Preclinical studies have demonstrated its ability to modulate monoamine transporters, particularly dopamine and serotonin transporters, which are implicated in various neuropsychiatric conditions such as depression and anxiety. The ethan-1-ol moiety plays a crucial role in enhancing solubility and permeability, thereby improving its bioavailability when administered orally or parenterally. Additionally, recent research has explored its potential as a precursor for more complex drug molecules, leveraging its structural flexibility to design novel therapeutics.

In terms of applications, 2-(3-(Aminomethyl)-1-methylazetidin-3-yl)ethan-1-ol dihydrochloride holds promise in several therapeutic areas. Its ability to act as a substrate for enzyme assays makes it valuable in drug discovery pipelines targeting specific biological pathways. Furthermore, its role as an intermediate in the synthesis of more potent analogs has been documented in recent patent filings. These developments underscore its importance not only as a standalone compound but also as a building block for advanced chemical entities.

Looking ahead, ongoing research is focused on optimizing the compound's pharmacokinetic profile through various chemical modifications. Techniques such as crystal engineering and prodrug design are being explored to enhance its stability and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are also paving the way for clinical trials that could validate its efficacy in treating specific indications.

In conclusion, 2-(3-(Aminomethyl)-1-methylazetidin-3-yl)ethan-1-ol dihydrochloride represents a significant advancement in medicinal chemistry. Its unique structure, coupled with recent breakthroughs in synthesis and pharmacology, positions it as a valuable tool in drug development. As research continues to unfold, this compound is expected to contribute meaningfully to the advancement of treatments for complex neurological and psychiatric conditions.